2-Acetoxy-4-methylpyridine
Cat. No. B8446568
M. Wt: 151.16 g/mol
InChI Key: YOEHBALNPKEREQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:9][c:10]1[cH:11][cH:12][n:13][cH:14][cH:15]1.[F:16][O:17][C:18]([CH3:19])=[O:20].[OH:1][c:2]1[n:3][cH:4][cH:5][c:6]([CH3:8])[cH:7]1>>[O:1]([c:2]1[n:3][cH:4][cH:5][c:6]([CH3:8])[cH:7]1)[C:18](=[O:17])[CH3:19]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccncc1
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OF
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccnc(O)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Oc1cc(C)ccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
